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Compound of Interest

Compound Name: Diethyl 1-hexynyl phosphate

Cat. No.: B15423547 Get Quote

Diethyl 1-hexynyl Phosphate: A Technical Guide
For Researchers, Scientists, and Drug Development Professionals

Abstract
This document provides a comprehensive technical overview of diethyl 1-hexynyl phosphate,

a member of the alkynyl phosphate class of organophosphates. While specific experimental

data for this compound is limited in publicly accessible literature, this guide synthesizes

available information on its chemical identity and explores its potential biological significance as

a serine enzyme inhibitor. Drawing parallels from related compounds and general principles of

organophosphate chemistry, this paper aims to provide a foundational resource for researchers

interested in this molecule.

Chemical and Physical Properties
Precise experimental values for the physical properties of diethyl 1-hexynyl phosphate are

not readily available in the surveyed scientific literature. However, based on its molecular

structure and data from related organophosphate esters, the following properties can be

anticipated.

Table 1: Physicochemical Properties of Diethyl 1-hexynyl Phosphate and Related

Compounds
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Property

Diethyl 1-
hexynyl
Phosphate
(Predicted/I
nferred)

Diethyl
hexyl
phosphate[
1]

Diethyl (1-
cyanoethyl)
phosphonat
e

Diethyl
phosphite[2
]

Diethyl
phosphate[
3][4]

Molecular

Formula

C10H19O4P[

5]
C10H23O4P C7H14NO3P C4H11O3P C4H11O4P

Molecular

Weight

234.229

g/mol [5]
238.26 g/mol 191.16 g/mol 138.10 g/mol 154.10 g/mol

CAS Number
112270-92-

5[5]
7110-49-8 29668-61-9 762-04-9 598-02-7

Boiling Point
Data not

available

Data not

available

140-141

°C/11 mmHg

50-51 °C/2

mmHg
203.0°C

Melting Point
Data not

available

Data not

available

Data not

available
-70 °C

Data not

available

Density
Data not

available

Data not

available

1.085 g/mL at

25 °C

1.072 g/mL at

25 °C
1.29 g/mL

Refractive

Index

Data not

available

Data not

available
n20/D 1.432 n20/D 1.407

Data not

available

Solubility

Expected to

be soluble in

organic

solvents.

Data not

available

Data not

available

Miscible with

water (with

hydrolysis)

Slightly

soluble in

water

Synthesis and Experimental Protocols
A detailed, experimentally validated protocol for the synthesis of diethyl 1-hexynyl phosphate
is not explicitly available in the reviewed literature. However, a general approach to the

synthesis of alkynyl phosphates can be inferred from established organophosphorus chemistry.

The synthesis would likely involve the reaction of a 1-hexynyl precursor with a suitable

phosphorylating agent.
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A plausible synthetic route, based on the synthesis of other alkynyl phosphates, would be the

reaction of the lithium salt of 1-hexyne with diethyl chlorophosphate.

Hypothetical Experimental Protocol:

Materials:

1-Hexyne

n-Butyllithium (n-BuLi) in hexanes

Diethyl chlorophosphate

Anhydrous diethyl ether or tetrahydrofuran (THF)

Anhydrous sodium sulfate

Saturated aqueous ammonium chloride solution

Standard glassware for anhydrous reactions (e.g., oven-dried, flask with septum, magnetic

stirrer)

Inert atmosphere (e.g., nitrogen or argon)

Procedure:

A solution of 1-hexyne in anhydrous diethyl ether or THF would be cooled to a low

temperature (e.g., -78 °C) under an inert atmosphere.

An equimolar amount of n-butyllithium in hexanes would be added dropwise to the solution

to deprotonate the terminal alkyne, forming lithium hexynilide. The reaction mixture would be

stirred at this temperature for a specified time to ensure complete formation of the lithium

salt.

Diethyl chlorophosphate would then be added dropwise to the solution of lithium hexynilide

at the same low temperature.
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After the addition is complete, the reaction mixture would be allowed to warm slowly to room

temperature and stirred for several hours to ensure the reaction goes to completion.

The reaction would be quenched by the slow addition of a saturated aqueous solution of

ammonium chloride.

The organic layer would be separated, and the aqueous layer extracted with diethyl ether.

The combined organic layers would be washed with brine, dried over anhydrous sodium

sulfate, filtered, and the solvent removed under reduced pressure.

The crude product would then be purified by vacuum distillation or column chromatography

to yield diethyl 1-hexynyl phosphate.

Note: This is a generalized, hypothetical protocol and would require optimization and validation

in a laboratory setting. Diethyl chlorophosphate is a hazardous substance and should be

handled with appropriate safety precautions.

Biological Activity: Inhibition of Serine Enzymes
The primary documented biological activity of alkynyl phosphates, including hexynyl diethyl

phosphates, is the potent inhibition of serine enzymes.[6] Serine proteases are a large family of

enzymes that play crucial roles in a vast array of physiological and pathological processes,

including digestion, blood coagulation, inflammation, and cell signaling.[7][8][9]

The inhibitory mechanism of organophosphates on serine proteases involves the covalent

modification of the active site serine residue.[10][11][12] The phosphorus atom of the

organophosphate is electrophilic and is attacked by the nucleophilic hydroxyl group of the

serine residue in the enzyme's active site. This results in the formation of a stable,

phosphorylated enzyme that is catalytically inactive.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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